3,6-Bis[(4-methylphenyl)sulfanyl]benzene-1,2-dicarbonitrile

• CAS RN: 667938-13-8
• Molecular Formula: C22H16N2S2
• Molecular Weight: 372.5 g/mol
• IUPAC Name: 3,6-bis[(4-methylphenyl)sulfanyl]benzene-1,2-dicarbonitrile
• InChI: InChI=1S/C22H16N2S2/c1-15-3-7-17(8-4-15)25-21-11-12-22(20(14-24)19(21)13-23)26-18-9-5-16(2)6-10-18/h3-12H,1-2H3
• InChI Key: WNFABWTVUQWATM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC2=C(C(=C(C=C2)SC3=CC=C(C=C3)C)C#N)C#N

Description

3,6-Bis[(4-methylphenyl)sulfanyl]benzene-1,2-dicarbonitrile is a useful research compound. Its molecular formula is C22H16N2S2 and its molecular weight is 372.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Methylthiophenol (3.41 g, 27.5 mmol), potassium carbonate (3.80 g, 27.5 mmol) and ditosylated dicyanohydroquinone (i.e. product A) (5.00 g, 10.7 mmol) in DMF (40 mL) were reacted as described above. The mixture was isolated as described above to give a yellow solid. The solid was purified by flash column chromatography (gradient elution: 5%-10%-30% ethyl acetate:isohexane, finally dichloromethane) to give the title compound as a yellow solid (2.07 g, 52%). [Found: C, 69.9%; H, 4.4%; N, 7.3%; S, 16.9%; C22H16N2S2 requires C, 70.9%, H, 4.3%, N, 7.5%, S, 17.2%]; MS (EI+) 372 (M+, 100%), 357 (M-CH3, 5%), 123 (CH3C6H4S, 15), 91 (CH3C6H4, 15).